Cas no 851949-35-4 (ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851949-35-4
• MF: C₂₂H₁₅BrFN₃O₄S
• MW: 516.339606523514
• CID: 6088533
• PubChem ID: 3404021
• Update Time: 2025-06-08

ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(3-bromobenzoyl)amino]-3-(4-fluorophenyl)-3,4-dihydro-4-oxo-, ethyl ester
• F0641-0313
• AKOS024590202
• 851949-35-4
• ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AB00670368-01
• ethyl 5-[(3-bromobenzoyl)amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C22H15BrFN3O4S/c1-2-31-22(30)18-16-11-32-20(25-19(28)12-4-3-5-13(23)10-12)17(16)21(29)27(26-18)15-8-6-14(24)7-9-15/h3-11H,2H2,1H3,(H,25,28)
• InChI Key： FARDLCUORJKHLI-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C2=C(NC(=O)C3=CC=CC(Br)=C3)SC=C12

Computed Properties

• Exact Mass: 514.99507g/mol
• Monoisotopic Mass: 514.99507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 11.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Comprehensive Analysis of Ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851949-35-4)

The compound ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851949-35-4) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thieno[3,4-d]pyridazine core, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and enzyme-targeted therapies.

One of the most compelling aspects of this compound is its multifunctional chemical architecture. The presence of a 3-bromobenzamido group and a 4-fluorophenyl moiety enhances its binding affinity to specific protein targets, which is critical for designing highly selective inhibitors. Recent studies have highlighted its utility in cancer research, where its ability to interfere with cell signaling pathways has shown promise in preclinical models. Additionally, the ethyl carboxylate group improves its solubility, making it more amenable to formulation development.

In the context of green chemistry and sustainable synthesis, ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has garnered attention for its potential to be synthesized via catalyzed cross-coupling reactions. This aligns with the growing demand for eco-friendly synthetic routes in the pharmaceutical industry. Researchers are also investigating its structure-activity relationships (SAR) to optimize its efficacy while minimizing off-target effects.

The compound’s thermal stability and photophysical properties have also sparked interest in material science. Its thieno[3,4-d]pyridazine scaffold exhibits unique electronic characteristics, making it a candidate for organic semiconductors and optoelectronic devices. This dual applicability in both life sciences and advanced materials underscores its versatility.

From a regulatory perspective, CAS No. 851949-35-4 is not classified as a hazardous substance, but proper handling protocols are recommended due to its brominated and fluorinated components. Its patent landscape reveals active research in intellectual property filings, particularly in the fields of oncology and inflammatory diseases. As the demand for precision medicine grows, this compound’s role in targeted drug delivery systems is likely to expand.

In summary, ethyl 5-(3-bromobenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate represents a cutting-edge compound with broad interdisciplinary relevance. Its applications span from drug development to advanced materials, making it a focal point for future research and innovation.